Cas no 4084-45-1 ([1,1':4',1''-Terphenyl]-4,4''-diol)

• Product Name: [1,1':4',1''-Terphenyl]-4,4''-diol
• CAS No: 4084-45-1
• MF: C₁₈H₁₄O₂
• MW: 262.302565097809
• MDL: MFCD32063657
• CID: 44724
• PubChem ID: 14496018
• Update Time: 2025-06-14

[1,1':4',1''-Terphenyl]-4,4''-diol Chemical and Physical Properties

Names and Identifiers

• [1,1':4',1''-Terphenyl]-4,4''-diol
• SCHEMBL368272
• 1,4-bis(4-hydroxyphenyl)-benzene
• 4084-45-1
• BDBM50131557
• CHEMBL116918
• [1,1'';4'',1'''']Terphenyl-4,4''''-diol
• 1,4-bis[2-(4-hydroxyphenyl)-2-propylene]benzene
• [1,1';4',1'']Terphenyl-4,4''-diol
• FT-0774598
• 4-[4-(4-HYDROXYPHENYL)PHENYL]PHENOL
• FVIAPUZAEIMEEW-UHFFFAOYSA-N
• YSCK0185
• 1,1\\':4\\',1\\'\\'-Terphenyl-4,4\\'\\'-diol
• DB-336487

• MDL： MFCD32063657
• Inchi： 1S/C18H14O2/c19-17-9-5-15(6-10-17)13-1-2-14(4-3-13)16-7-11-18(20)12-8-16/h1-12,19-20H
• InChI Key： FVIAPUZAEIMEEW-UHFFFAOYSA-N
• SMILES： OC1C=CC(=CC=1)C1C=CC(=CC=1)C1C=CC(=CC=1)O

Computed Properties

• Exact Mass: 262.099379685g/mol
• Monoisotopic Mass: 262.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• Density: 1.209
• Boiling Point: 481.739 °C at 760 mmHg
• Flash Point: 232.62 °C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives P-terphenyls
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Terphenyls P-terphenyls

Additional information on [1,1':4',1''-Terphenyl]-4,4''-diol

Recent Advances in the Study of [1,1':4',1''-Terphenyl]-4,4''-diol (CAS: 4084-45-1) and Its Applications in Chemical Biology and Medicine

The compound [1,1':4',1''-Terphenyl]-4,4''-diol (CAS: 4084-45-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research briefing aims to provide an overview of the latest studies and advancements related to this compound, highlighting its synthesis, biological activities, and emerging applications in drug development.

Recent literature has emphasized the role of [1,1':4',1''-Terphenyl]-4,4''-diol as a versatile scaffold for the design of novel bioactive molecules. Its rigid terphenyl backbone and hydroxyl functional groups make it an attractive candidate for modulating protein-protein interactions (PPIs) and enzyme inhibition. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a selective inhibitor of the Keap1-Nrf2 pathway, which is implicated in oxidative stress-related diseases such as cancer and neurodegenerative disorders.

In addition to its therapeutic potential, [1,1':4',1''-Terphenyl]-4,4''-diol has been explored for its utility in material science. Researchers have leveraged its fluorescent properties to develop advanced biosensors for detecting reactive oxygen species (ROS) in cellular environments. A study in ACS Applied Materials & Interfaces (2024) reported the synthesis of a terphenyl-based probe that exhibits high sensitivity and specificity for ROS, offering promising applications in diagnostic imaging.

The synthesis of [1,1':4',1''-Terphenyl]-4,4''-diol has also seen methodological improvements. A recent publication in Organic Letters (2023) described a streamlined, one-pot synthesis route using palladium-catalyzed cross-coupling reactions, significantly improving yield and scalability. This advancement is expected to facilitate broader adoption of the compound in both academic and industrial settings.

Despite these promising developments, challenges remain in optimizing the pharmacokinetic properties of [1,1':4',1''-Terphenyl]-4,4''-diol derivatives. Current research is focused on structural modifications to enhance bioavailability and reduce off-target effects. Collaborative efforts between chemists and biologists are underway to address these limitations and accelerate the translation of findings into clinical applications.

In conclusion, [1,1':4',1''-Terphenyl]-4,4''-diol (CAS: 4084-45-1) represents a compelling area of research with multifaceted applications in chemical biology and medicine. Ongoing studies continue to uncover its potential, paving the way for innovative therapeutic and diagnostic tools. Future research should prioritize mechanistic studies and in vivo validation to fully realize its clinical promise.